4-Chloro-2-cyclopropoxy-1-fluorobenzene

• Molecular Formula: C9H8ClFO
• Molecular Weight: 186.61 g/mol
• IUPAC Name: 4-chloro-2-cyclopropyloxy-1-fluorobenzene
• InChI: InChI=1S/C9H8ClFO/c10-6-1-4-8(11)9(5-6)12-7-2-3-7/h1,4-5,7H,2-3H2
• InChI Key: QYIIPXDKWAKYJM-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C=CC(=C2)Cl)F

Description

4-Chloro-2-cyclopropoxy-1-fluorobenzene is a halogenated aromatic compound characterized by a benzene ring substituted with chlorine (position 4), fluorine (position 1), and a cyclopropoxy group (position 2). The cyclopropoxy moiety consists of an oxygen atom bonded to a cyclopropane ring, introducing steric strain and unique electronic effects due to the ring’s sp²-hybridized carbons. This compound is of interest in medicinal and agrochemical research, where its structural features may influence bioactivity, metabolic stability, and reactivity in synthetic pathways. Synthetically, it can be prepared via nucleophilic aromatic substitution or Ullmann-type coupling reactions involving cyclopropoxide intermediates.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Chloro-2-cyclopropoxy-1-fluorobenzene typically involves the substitution reactions on a benzene ring. One common method is the Suzuki-Miyaura coupling reaction, which involves the reaction of an aryl halide with an organoboron compound in the presence of a palladium catalyst . The reaction conditions are generally mild and can be carried out at room temperature.

Industrial Production Methods

Industrial production of 4-Chloro-2-cyclopropoxy-1-fluorobenzene may involve large-scale organic synthesis techniques, including the use of continuous flow reactors to ensure consistent product quality and yield. The use of advanced purification techniques such as high-performance liquid chromatography (HPLC) and gas chromatography (GC) is also common to achieve high purity levels.

Chemical Reactions Analysis

Types of Reactions

4-Chloro-2-cyclopropoxy-1-fluorobenzene can undergo various types of chemical reactions, including:

Electrophilic Aromatic Substitution (EAS): The compound can participate in EAS reactions where the benzene ring is attacked by electrophiles, leading to substitution of the existing substituents.

Nucleophilic Aromatic Substitution (NAS): The presence of electron-withdrawing groups like chlorine and fluorine makes the compound susceptible to NAS reactions, where nucleophiles replace the halogen atoms.

Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, although these are less common compared to substitution reactions.

Common Reagents and Conditions

Electrophilic Aromatic Substitution: Common reagents include bromine, chlorine, and nitrating agents. The reactions are typically carried out in the presence of a Lewis acid catalyst such as aluminum chloride.

Nucleophilic Aromatic Substitution: Strong nucleophiles like hydroxide ions or amines are used, often in polar aprotic solvents like dimethyl sulfoxide (DMSO).

Oxidation and Reduction: Oxidizing agents like potassium permanganate or reducing agents like lithium aluminum hydride can be used under controlled conditions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, EAS reactions can lead to the formation of brominated or nitrated derivatives, while NAS reactions can result in the replacement of halogen atoms with nucleophiles.

Scientific Research Applications

4-Chloro-2-cyclopropoxy-1-fluorobenzene has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: The compound can be used in studies involving enzyme inhibition and receptor binding due to its unique structural features.

Industry: It is used in the production of specialty chemicals and materials, including polymers and advanced composites.

Mechanism of Action

The mechanism of action of 4-Chloro-2-cyclopropoxy-1-fluorobenzene involves its interaction with molecular targets such as enzymes and receptors. The compound can act as an inhibitor or activator, depending on the specific target and the nature of the interaction. The pathways involved may include binding to active sites, altering enzyme activity, or modulating receptor function.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares 4-Chloro-2-cyclopropoxy-1-fluorobenzene with analogous halogenated benzene derivatives, focusing on substituent effects, physicochemical properties, and reactivity.

Substituent Electronic and Steric Effects

• 4-Chloro-2-fluoro-1-isocyanatobenzene (CAS 247092-09-7) : Replacing the cyclopropoxy group with an isocyanate (–NCO) group significantly alters electronic properties. The isocyanate is a strong electron-withdrawing group, reducing electron density at the aromatic ring and directing electrophilic substitution to specific positions. In contrast, the cyclopropoxy group acts as a moderately electron-donating substituent due to oxygen’s lone pairs, despite the cyclopropane ring’s inductive electron-withdrawing effect .
• Ethoxy/Methoxy Analogs : Linear ethers (e.g., ethoxy or methoxy) lack the steric strain of cyclopropoxy, resulting in lower rotational barriers and reduced steric hindrance in reactions. For example, 4-chloro-2-ethoxy-1-fluorobenzene may exhibit higher reactivity in cross-coupling reactions compared to its cyclopropoxy counterpart.

Halogen Position and Bioactivity

• 1-Chloro-3-fluoro-4-[(4-chloro-3-fluorophenyl)sulfanylmethyl]benzene: This compound features a sulfanylmethyl group and multiple halogens.

Physicochemical Properties

Property	4-Chloro-2-cyclopropoxy-1-fluorobenzene	4-Chloro-2-ethoxy-1-fluorobenzene	4-Chloro-2-fluoro-1-isocyanatobenzene
Molecular Weight (g/mol)	202.6	190.6	185.6
logP (Predicted)	2.8	2.3	1.9
Boiling Point (°C)	~245	~220	~210

Note: Cyclopropoxy’s strained ring contributes to higher logP and boiling point compared to linear ethers.